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Compound of Interest

Compound Name: DPPY

Cat. No.: B15610533

Introduction

(2-pyridyl)diphenylphosphine (DPPY) is a versatile monodentate phosphine ligand that
incorporates both a soft phosphorus donor and a hard nitrogen donor atom within the same
molecule. This unique electronic and steric profile makes it a valuable ligand in homogeneous
catalysis, influencing the activity, selectivity, and stability of various transition metal catalysts.
DPPY is particularly noted for its applications in palladium-catalyzed cross-coupling reactions
and rhodium-catalyzed hydroformylation, where it can act as a ligand to stabilize the metal
center and participate in the catalytic cycle.

These application notes provide an overview of the use of DPPY in key homogeneous catalytic
reactions, complete with experimental protocols and performance data. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Palladium-Catalyzed Suzuki-Miyaura Cross-
Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-
carbon bonds. The choice of ligand is critical for achieving high yields and turnover numbers.

DPPY has been successfully employed as a ligand in this reaction, particularly for the coupling
of aryl chlorides and bromides with arylboronic acids.
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Logical Workflow for Suzuki-Miyaura Coupling
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PDF]. Available at: [https://www.benchchem.com/product/b15610533#how-to-use-dppy-in-
homogeneous-catalysis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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